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Compound of Interest

Compound Name: 4,4'-Dibromobiphenyl-2,2'-diamine

Cat. No.: B183518

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling
precautions for 4,4'-Dibromobiphenyl-2,2'-diamine (CAS No. 136630-36-9). The information
presented is intended to assist laboratory personnel in minimizing risks and ensuring a safe
working environment.

~hemical Identificati | Physical .

Identifier Value

Chemical Name 4,4'-Dibromobiphenyl-2,2'-diamine

Synonyms 2,.2'—Diamino—4,.4'—dibrorTmb.iphenyI; 4.4'-
Dibromo-2,2'-biphenyldiamine

CAS Number 136630-36-9

Molecular Formula Ci12H10Br2Nz

Molecular Weight 342.03 g/mol

Appearance Solid

Melting Point 113-118 °C

Hazard Identification and Classification
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Signal Word: Danger

This chemical is classified as hazardous according to the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS).

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage

Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation

Hazardous to the Aquatic ] o
) 1 H400: Very toxic to aquatic life
Environment, Acute Hazard

Note: The toxicological properties of this compound have not been fully investigated. The GHS
classification is based on available data.

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is the primary defense against
potential exposure.
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Protection Level

Equipment

Purpose

Primary Engineering Control

Certified Chemical Fume Hood

To minimize inhalation

exposure to dust or vapors.[1]

Eye and Face Protection

Chemical Splash Goggles and
Face Shield

Goggles protect against
splashes; a face shield offers
broader protection, especially
when handling larger
guantities or during reactions
that could splash.[2][3]

Hand Protection

Chemical-Resistant Gloves

(e.g., Nitrile or Neoprene)

To prevent skin contact. It is
advisable to wear two pairs
(double-gloving) and change

them frequently.[1][4]

Body Protection

Flame-Resistant Laboratory
Coat

To protect skin and personal

clothing from contamination.[1]

Foot Protection

Closed-Toe, Chemical-

Resistant Shoes

To protect feet from spills and

falling objects.

Respiratory Protection

NIOSH-Approved Respirator

Required when working
outside of a fume hood or
when engineering controls are
insufficient to control airborne
concentrations. The type of
respirator depends on the

specific conditions.[4]

Safe Handling and Storage

Handling

o Work in a well-ventilated area, preferably within a certified chemical fume hood.[1][5]

» Avoid direct contact with skin, eyes, and clothing.[1]

e Prevent the formation of dust and aerosols.[1]
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» Use non-sparking tools to prevent ignition sources.[1]

e Wash hands thoroughly after handling.[1]

e Do not eat, drink, or smoke in the handling area.[1]

Storage

o Store in a tightly closed container in a dry, cool, and well-ventilated area.[1][2]

o Keep away from incompatible materials such as strong oxidizing agents.[2][3]

e The storage container should be clearly labeled with the chemical name and any associated

hazards.

First Aid Measures

Exposure Route

First Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical
attention.[1][2]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Seek medical attention if

irritation develops or persists.[1][2]

Eye Contact

Immediately rinse with water for several
minutes. Remove contact lenses, if present and
easy to do. Continue rinsing. Seek immediate

medical attention.[1][2]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Call a poison control

center or doctor immediately.[1]
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Accidental Release and Disposal
Accidental Release

» Evacuate personnel from the area.

Wear appropriate personal protective equipment as outlined in Section 3.

Avoid generating dust.

Sweep up the spilled material and place it into a suitable, labeled container for disposal.[2]

Ventilate the area and wash the spill site after material pickup is complete.

Disposal

o Dispose of waste in accordance with all applicable federal, state, and local regulations.

o Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste.[6]

Firefighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-
resistant foam.[1]

o Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal
decomposition or combustion.[7]

» Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[1][2]

Experimental Protocols: Safe Handling Workflow

The following diagram illustrates a standard operating procedure for handling 4,4'-
Dibromobiphenyl-2,2'-diamine in a laboratory setting.
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Start: Handling 4,4'-Dibromobiphenyl-2,2'-diamine
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Perform Experimental
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End
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Caption: Standard Operating Procedure for Handling 4,4'-Dibromobiphenyl-2,2'-diamine.
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Logical Relationships in Emergency Response

The following diagram outlines the decision-making process in the event of an accidental

exposure to 4,4'-Dibromobiphenyl-2,2'-diamine.

Accidental Exposure

Inhalation?
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Dibromobiphenyl-2,2'-diamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b183518#4-4-dibromobiphenyl-2-2-diamine-safety-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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